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Compound of Interest

Compound Name: Decarbonyl Rivaroxaban-d4

Cat. No.: B15142752 Get Quote

For researchers and drug development professionals, the accurate quantification of

rivaroxaban and its metabolites is critical. This guide provides a detailed comparison of

Decarbonyl Rivaroxaban-d4 with other commercially available rivaroxaban labeled standards,

offering insights into their respective applications and performance. The information herein is

supported by compiled data from various sources and outlines a typical experimental protocol

for their use.

Rivaroxaban is an orally administered anticoagulant that acts as a direct inhibitor of Factor Xa,

a crucial enzyme in the blood coagulation cascade.[1][2] In pharmacokinetic and metabolic

studies, stable isotope-labeled internal standards are indispensable for achieving precise and

accurate quantification of the drug and its metabolites in biological matrices using techniques

like liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Overview of Labeled Standards
The most common approach for creating internal standards for mass spectrometry is to label

the molecule with stable isotopes, such as deuterium (²H or D) or carbon-13 (¹³C). This results

in a compound that is chemically identical to the analyte but has a different mass, allowing it to

be distinguished by the mass spectrometer.

This guide focuses on the following standards:

Decarbonyl Rivaroxaban-d4: A deuterium-labeled version of a rivaroxaban impurity.[3] This

standard is specifically designed for the quantification of the Decarbonyl Rivaroxaban
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metabolite.

Rivaroxaban-d4: A commonly used deuterium-labeled internal standard for the parent drug,

rivaroxaban.[1][4]

Rivaroxaban-¹³C₆: A carbon-13 labeled internal standard for rivaroxaban, offering a different

mass shift and potentially different fragmentation patterns compared to its deuterated

counterpart.[5][6]

Data Presentation: A Comparative Table
The selection of an appropriate internal standard is a critical step in bioanalytical method

development. The following table summarizes the key chemical properties of the discussed

rivaroxaban labeled standards.

Feature
Decarbonyl
Rivaroxaban-d4

Rivaroxaban-d4 Rivaroxaban-¹³C₆

Molecular Formula C₁₈D₄H₁₆ClN₃O₄S C₁₉H₁₄D₄ClN₃O₅S C₁₃¹³C₆H₁₈ClN₃O₅S

Molecular Weight 413.91 g/mol 439.91 g/mol [4] 441.84 g/mol [5]

Isotopic Purity
Information not

available

≥99% deuterated

forms (d₁-d₄)[1]
Min. 99% ¹³C

Primary Application

Internal standard for

the quantification of

Decarbonyl

Rivaroxaban

Internal standard for

the quantification of

Rivaroxaban[1]

Internal standard for

the quantification of

Rivaroxaban

Performance and Application Comparison
The choice between different labeled standards depends on the specific requirements of the

analytical method.

Decarbonyl Rivaroxaban-d4 is the ideal internal standard when the research objective is to

quantify the Decarbonyl Rivaroxaban metabolite. Using a labeled version of the metabolite

itself ensures the most similar chemical behavior during sample extraction and ionization,

leading to the most accurate results for metabolite quantification.
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Rivaroxaban-d4 is a widely used and well-characterized internal standard for the parent

drug. Its four deuterium atoms provide a clear mass shift, and its performance in LC-MS/MS

methods has been documented.

Rivaroxaban-¹³C₆ offers an alternative to deuterated standards. Carbon-13 labeling can

sometimes provide greater stability against isotopic exchange compared to deuterium

labeling, although this is generally not a significant issue with the stable placement of

deuterium on the phenyl ring in Rivaroxaban-d4. The larger mass shift of +6 amu can also be

advantageous in moving the internal standard's signal further away from the analyte's signal

in the mass spectrum.

Mandatory Visualizations
To provide a clearer context for the application of these standards, the following diagrams

illustrate the metabolic fate of rivaroxaban and a typical analytical workflow.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15142752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Metabolic Pathways

Rivaroxaban

Oxidative Metabolites
(e.g., M-1, M-2)CYP3A4/5, CYP2J2

Hydrolysis MetabolitesAmide Hydrolysis

Decarbonyl Rivaroxaban
(Impurity/Metabolite)

Parent Drug

Major Pathway

Minor Pathway

Metabolite of Interest

Click to download full resolution via product page

Caption: Metabolic pathways of Rivaroxaban.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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